2-((Piperidin-2-ylmethyl)thio)pyridine

• Molecular Formula: C11H16N2S
• Molecular Weight: 208.33 g/mol
• IUPAC Name: 2-(piperidin-2-ylmethylsulfanyl)pyridine
• InChI: InChI=1S/C11H16N2S/c1-3-7-12-10(5-1)9-14-11-6-2-4-8-13-11/h2,4,6,8,10,12H,1,3,5,7,9H2
• InChI Key: KFMVFUSCFOGXFW-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CSC2=CC=CC=N2

Description

2-((Piperidin-2-ylmethyl)thio)pyridine is a heterocyclic compound featuring a pyridine ring linked via a thioether group to a piperidine moiety. This structure combines the aromaticity and electron-deficient nature of pyridine with the basicity and conformational flexibility of piperidine, making it a versatile scaffold in medicinal and agrochemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((Piperidin-2-ylmethyl)thio)pyridine typically involves the reaction of 2-chloropyridine with piperidine-2-thiol under basic conditions. The reaction is usually carried out in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the process is cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

2-((Piperidin-2-ylmethyl)thio)pyridine can undergo various chemical reactions, including:

Oxidation: The sulfur atom can be oxidized to form sulfoxides or sulfones.

Reduction: The pyridine ring can be reduced to form piperidine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions at the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Piperidine derivatives.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

2-((Piperidin-2-ylmethyl)thio)pyridine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its ability to interact with various biological targets.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 2-((Piperidin-2-ylmethyl)thio)pyridine depends on its specific application. In medicinal chemistry, it may interact with enzymes or receptors, inhibiting their activity or modulating their function. The sulfur atom in the compound can form strong interactions with metal ions or other electrophilic centers, making it a versatile ligand in coordination chemistry.

Comparison with Similar Compounds

2-(Arylthio)pyridine Derivatives

Compounds such as 2-(p-tolylthio)pyridine and 2-((4-nitrophenyl)thio)pyridine () share the pyridine-thioether backbone but differ in substituents. These derivatives exhibit varied electronic properties due to electron-donating (e.g., methyl) or withdrawing (e.g., nitro) groups on the aryl ring.

N-(4-Chlorophenyl)-2-((3-cyano-4,6-distyrylpyridin-2-yl)thio)acetamide (Compound 2)

This compound () features a pyridine-thioacetamide structure with styryl and cyano substituents. It demonstrated 2.3–3.1-fold higher insecticidal activity against cowpea aphids compared to acetamiprid, a commercial neonicotinoid. The thioether linkage here likely contributes to binding affinity, whereas the piperidine moiety in 2-((Piperidin-2-ylmethyl)thio)pyridine could modulate solubility and target selectivity .

Piperidine-Containing Analogs

2-(Piperidin-2-yl)pyridine (CAS 15578-73-1)

This analog lacks the thioether group but retains the pyridine-piperidine framework. It is noted for pharmacological applications, particularly as a scaffold for therapeutic agents.

Piperidine-Substituted Thiophenes

describes a compound with a piperidine-linked thiophene ring. While thiophene and pyridine differ in aromaticity and electronic properties, both scaffolds are employed in drug discovery. The thioether in the target compound may offer greater metabolic stability compared to thiophene derivatives .

Insecticidal Activity

Pyridine-thioether compounds like Compound 2 () show potent insecticidal effects, attributed to their ability to disrupt nicotinic acetylcholine receptors. The piperidine group in 2-((Piperidin-2-ylmethyl)thio)pyridine could enhance binding to insect neural targets, similar to neonicotinoids .

Cytochrome P-450 Interactions

highlights that thioether-containing drugs (e.g., cimetidine) interact with cytochrome P-450 via coordination to heme iron.

Physicochemical Data

Compound	Melting Point (°C)	Purity (%)	Key Substituents
2-((Piperidin-2-ylmethyl)thio)pyridine	Not reported	Not reported	Piperidinylmethyl, thioether
Compound 2 ()	180–182	>95	Styryl, cyano
(E)-2-{[2-(3,4-Dimethoxyphenyl)...]thio}pyridine ()	120–122	46–53	Dimethoxyphenyl, sulfonyl

Biological Activity

2-((Piperidin-2-ylmethyl)thio)pyridine, a pyridine derivative, has garnered attention in medicinal chemistry due to its diverse biological activities. This compound features a piperidine moiety linked to a thioether group, which is known to influence its pharmacological properties. This article synthesizes current research findings on the biological activities of this compound, including its antimicrobial, anticancer, and antiproliferative effects.

Chemical Structure and Properties

The molecular structure of 2-((Piperidin-2-ylmethyl)thio)pyridine can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{N}_2\text{S}$$

This structure indicates the presence of a pyridine ring, a piperidine ring, and a sulfur atom within its framework. The presence of these functional groups contributes to its reactivity and interaction with biological targets.

1. Antimicrobial Activity

Research has demonstrated that various pyridine derivatives exhibit significant antimicrobial properties. For instance, studies have shown that derivatives similar to 2-((Piperidin-2-ylmethyl)thio)pyridine possess activity against both Gram-positive and Gram-negative bacteria.

Key Findings:

• Minimum Inhibitory Concentration (MIC): Compounds with similar structures have displayed MIC values ranging from 0.0039 to 0.025 mg/mL against pathogens like Staphylococcus aureus and Escherichia coli .
• Mechanism: The antibacterial activity is often attributed to the ability of the compounds to disrupt bacterial cell membranes or inhibit essential enzymes .

Compound	MIC (mg/mL)	Target Bacteria
2-((Piperidin-2-ylmethyl)thio)pyridine	TBD	TBD
Pyridine Derivative A	0.0039	S. aureus
Pyridine Derivative B	0.025	E. coli

2. Anticancer Activity

The anticancer potential of pyridine derivatives has been extensively studied, particularly their effects on various cancer cell lines.

Case Studies:

• A study investigating the antiproliferative activity of pyridine compounds reported that modifications in the structure significantly improved their efficacy against cancer cell lines such as HeLa and MDA-MB-231 .
• The introduction of hydroxyl groups was found to enhance activity, leading to lower IC50 values (concentration required for 50% inhibition of cell growth).

Key Results:

• IC50 Values: The IC50 values for related compounds ranged from 0.021 μM to over 100 μM depending on structural modifications .

Cell Line	IC50 (μM)	Compound Type
HeLa	0.058	Hydroxylated Pyridine
MDA-MB-231	0.035	Hydroxylated Pyridine
PC3	<1	Modified Pyridine

The biological activity of 2-((Piperidin-2-ylmethyl)thio)pyridine is thought to be mediated through several mechanisms:

• Interaction with Enzymes: The compound may inhibit key enzymes involved in cellular processes, disrupting metabolic pathways.
• Cell Membrane Disruption: Its lipophilic nature allows it to interact with cellular membranes, potentially altering permeability and leading to cell death.